Cas no 858269-05-3 (5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-4-(4-hydroxyphenyl)-6-methyl-2-oxo-)

5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-4-(4-hydroxyphenyl)-6-methyl-2-oxo- structure
858269-05-3 structure
Product name:5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-4-(4-hydroxyphenyl)-6-methyl-2-oxo-
CAS No:858269-05-3
MF:C12H12N2O4
MW:248.234683036804
CID:717908
PubChem ID:53482108

5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-4-(4-hydroxyphenyl)-6-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-4-(4-hydroxyphenyl)-6-methyl-2-oxo-
    • 1,2,3,4-Tetrahydro-4-(p-hydroxyphenyl)-6-methyl-2-oxo-5-pyrimidinecarboxylic aci
    • 1,2,3,4-Tetrahydro-4-(p-hydroxyphenyl)-6-methyl-2-oxo-5-pyrimidinecarboxylic acid
    • 4-(4-hydroxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylic acid
    • DTXSID40703881
    • FT-0745746
    • 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
    • 1,2,3,4-Tetrahydro-4-(p-hydroxyphenyl)-6-methyl-2-oxo-5-pyrimidinecarboxylicacid
    • 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylicacid
    • 4-(4-Hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid
    • 858269-05-3
    • Inchi: InChI=1S/C12H12N2O4/c1-6-9(11(16)17)10(14-12(18)13-6)7-2-4-8(15)5-3-7/h2-5,10,15H,1H3,(H,16,17)(H2,13,14,18)
    • InChI Key: SRTSGNYXMLJXHW-UHFFFAOYSA-N
    • SMILES: CC1=C(C(NC(=O)N1)C2=CC=C(C=C2)O)C(=O)O

Computed Properties

  • Exact Mass: 248.08
  • Monoisotopic Mass: 248.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.7A^2
  • XLogP3: 0.3

Experimental Properties

  • PSA: 102.15000
  • LogP: 1.07350

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